Cas no 2098015-92-8 (5-(Bromomethyl)-2-(p-tolyl)oxazole)

• Product Name: 5-(Bromomethyl)-2-(p-tolyl)oxazole
• CAS No: 2098015-92-8
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5056209
• Update Time: 2025-05-22

5-(Bromomethyl)-2-(p-tolyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-2-(p-tolyl)oxazole
• 2-(4-Methylphenyl)-5-(bromomethyl)oxazole
• 5-(bromomethyl)-2-(4-methylphenyl)-1,3-oxazole
• 5-(Bromomethyl)-2-(p-tolyl)oxazole

• Inchi： 1S/C11H10BrNO/c1-8-2-4-9(5-3-8)11-13-7-10(6-12)14-11/h2-5,7H,6H2,1H3
• InChI Key： GJUVHVSQMHBZRD-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C2C=CC(C)=CC=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on 5-(Bromomethyl)-2-(p-tolyl)oxazole

5-(Bromomethyl)-2-(p-tolyl)oxazole: A Comprehensive Overview

5-(Bromomethyl)-2-(p-tolyl)oxazole, also known by its CAS number 2098015-92-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an oxazole ring with a bromomethyl group and a p-tolyl substituent. The oxazole ring, a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, forms the core of this molecule. The bromomethyl group (-CH₂Br) attached at the 5-position and the p-tolyl group (a methyl-substituted phenyl ring) at the 2-position impart distinct chemical properties to the compound, making it versatile for different chemical reactions and applications.

The synthesis of 5-(Bromomethyl)-2-(p-tolyl)oxazole typically involves multi-step organic reactions, often starting from simple precursors like aldehydes or ketones. The construction of the oxazole ring is a critical step, often achieved through cyclization reactions involving β-diketones or other suitable substrates. The introduction of the bromomethyl group and the p-tolyl substituent requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

One of the most promising applications of 5-(Bromomethyl)-2-(p-tolyl)oxazole lies in its use as an intermediate in drug discovery. The oxazole moiety is known to exhibit interesting pharmacological properties, making it a valuable component in the development of new pharmaceutical agents. For instance, studies have shown that derivatives of this compound can act as inhibitors of certain enzymes involved in disease pathways, such as kinases or proteases. The bromomethyl group provides a site for further functionalization, enabling chemists to explore a wide range of bioactive molecules with potential therapeutic applications.

In addition to its role in drug discovery, 5-(Bromomethyl)-2-(p-tolyl)oxazole has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent research has focused on incorporating this compound into conjugated systems to enhance their optoelectronic properties. The p-tolyl group contributes to the molecule's stability and planarity, which are essential for efficient charge transport in electronic devices.

The chemical reactivity of 5-(Bromomethyl)-2-(p-tolyl)oxazole is another area of active research. The bromomethyl group is highly reactive due to the electrophilic nature of the carbon-bromine bond, making it susceptible to nucleophilic substitution reactions. This reactivity can be exploited in various synthetic transformations, such as alkylation or arylation reactions. Furthermore, the oxazole ring itself can undergo various modifications, including oxidation or reduction, depending on the reaction conditions.

In terms of environmental considerations, researchers are increasingly interested in understanding the fate and behavior of compounds like 5-(Bromomethyl)-2-(p-tolyl)oxazole in natural systems. While this compound is not classified as a hazardous material under current regulations, its potential impact on ecosystems remains an area of study. Efforts are being made to develop sustainable methods for its production and disposal to minimize environmental footprint.

In conclusion, 5-(Bromomethyl)-2-(p-tolyl)oxazole, with its CAS number 2098015-92-8, stands out as a versatile and valuable compound in modern chemistry. Its unique structure and reactivity make it an essential building block for various applications across different scientific disciplines. As research continues to uncover new possibilities for this compound, it is likely to play an even more significant role in advancing both theoretical and applied chemistry.